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Compound of Interest

Compound Name: 2,2-Diethyl-1-pentanol

CAS No.: 14202-62-1

Cat. No.: B082163

Get Quote

Executive Summary
2,2-Diethyl-1-pentanol (CAS 14202-62-1) represents a distinct class of "neo-structured"

primary alcohols characterized by a quaternary carbon at the

-position (C2). Unlike linear isomers (e.g., 1-nonanol) or simple branched Guerbet alcohols
(e.g., 2-ethyl-1-hexanol), the steric crowding around the hydroxyl group in this molecule imparts
unique reactivity profiles—specifically resistance to esterification and oxidation—and distinct
spectroscopic signatures.

This technical guide provides a definitive reference for the identification, synthesis, and spectral

analysis of 2,2-Diethyl-1-pentanol. It moves beyond basic data listing to explain the causality

of spectral shifts and fragmentation patterns, ensuring researchers can confidently distinguish

this isomer from structurally similar impurities.

Part 1: Structural Identification & Physicochemical
Profile
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The structural integrity of 2,2-Diethyl-1-pentanol hinges on the quaternary C2 center. This

steric bulk prevents the typical multiplet splitting seen in linear primary alcohols, serving as a

primary diagnostic marker.

Table 1: Physicochemical Constants[1]
Property Value / Description Validation Note

IUPAC Name 2,2-Diethylpentan-1-ol Longest chain is pentanol (C5)

CAS Registry 14202-62-1 Verified via PubChem [1]

Formula MW: 144.25 g/mol

Structure
Neo-structure (Quaternary

-C)
Achiral (Plane of symmetry)

Boiling Point ~185–190 °C (Predicted)
Lower than 1-nonanol (213 °C)

due to branching

Density
Typical for branched C9

alcohols

Solubility
Organic solvents (High); Water

(Low)

Hydrophobic alkyl tails

dominate

Part 2: Synthesis & Impurity Profiling
To obtain high-purity spectral standards, commercial sourcing often fails due to isomer

contamination. The most robust route for generating analytical-grade 2,2-Diethyl-1-pentanol is
the reduction of its corresponding acid precursor, 2,2-diethylpentanoic acid.

Synthesis Protocol: LiAlH4 Reduction
Rationale: Direct reduction of the carboxylic acid ensures the carbon skeleton remains intact

without the rearrangement risks associated with Grignard additions to ketones.

Reagents:

2,2-Diethylpentanoic acid (Precursor)[1]
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Lithium Aluminum Hydride (

) (Reductant)

Tetrahydrofuran (THF), Anhydrous (Solvent)

Workflow Diagram (DOT):

Start:
2,2-Diethylpentanoic Acid

Activation:
Dissolve in Anhydrous THF

(0°C, N2 Atmosphere)

Reduction:
Dropwise addition of LiAlH4

(Exothermic Control)

 Hydride Transfer Quench:
Fieser Workup

(H2O -> 15% NaOH -> H2O)

 Alkoxide Hydrolysis Product:
2,2-Diethyl-1-pentanol

(>98% Purity)

 Distillation 

Click to download full resolution via product page

Figure 1: Synthesis workflow for analytical standard preparation via hydride reduction.

Impurity Markers
When analyzing commercial samples, look for 2-ethyl-1-pentanol. This impurity arises if the

alkylation step in the precursor synthesis was incomplete (mono-ethylation vs. di-ethylation).

Diagnostic: The impurity will show a doublet/multiplet for the

-protons in NMR, whereas the target molecule shows a singlet.

Part 3: Spectroscopic Analysis (The Core)
This section details the expected spectral data derived from the molecule's unique symmetry

and steric environment.

Nuclear Magnetic Resonance (NMR)
The NMR spectrum is the definitive tool for structural validation. The quaternary carbon at C2

decouples the hydroxymethyl protons from the rest of the alkyl chain.

H NMR (400 MHz,

)
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Chemical Shift
(

)

Multiplicity Integration Assignment
Structural
Insight (Why?)

3.35 - 3.45 Singlet (s) 2H

Critical

Diagnostic: No

protons on C2 to

split this signal. If

this is a doublet,

the sample is

impure.

1.40 - 1.60 Broad Singlet 1H

Chemical shift

varies with

concentration (H-

bonding).

1.20 - 1.35 Multiplet 10H Alkyl

Overlapping

signals from

ethyl and propyl

methylene

groups.

0.80 - 0.95
Overlapping

Triplets
9H Terminal

Methyls of the

two ethyl groups

and one propyl

group.

C NMR (100 MHz,

)
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Chemical Shift (

)
Assignment Note

68.5
C1 (

)
Deshielded by oxygen.

42.0 C2 (Quaternary)
Diagnostic: High field

quaternary carbon.

35.5

Propyl

(

to C2)

26.0
Ethyl

(x2)
Equivalent due to symmetry.

16.5
Propyl

(Middle)

14.5 Propyl

7.5
Ethyl

(x2)
Distinctly shielded methyls.

Mass Spectrometry (EI-MS)
The electron ionization (EI) spectrum of 2,2-diethyl-1-pentanol is dominated by fragmentation

at the quaternary center. The molecular ion (

) is typically weak or absent due to rapid fragmentation.

Key Fragmentation Pathway:

Alpha Cleavage: Loss of alkyl groups attached to the quaternary C2 is less favorable than

the loss of the hydroxymethyl group, but the dominant peak often comes from the

rearrangement or loss of water.
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Diagnostic Peak (m/z 31): The

ion is the hallmark of primary alcohols.

Hydrocarbon Clusters: Series of peaks separated by 14 units (

) representing the alkyl tails.

Fragmentation Logic Diagram (DOT):

Molecular Ion [M]+
m/z 144 (Weak/Absent)

Dehydration [M-18]
m/z 126

 - H2O 

Alpha Cleavage
(Loss of Ethyl/Propyl)

 Fragmentation at C2 

Diagnostic Primary Alcohol
[CH2=OH]+

m/z 31

 C1-C2 Bond Scission 

Click to download full resolution via product page

Figure 2: Primary mass spectrometry fragmentation pathways.

Infrared Spectroscopy (FT-IR)
3300–3400 cm⁻¹: Broad O-H stretch. In 2,2-diethyl-1-pentanol, this band may appear

sharper or shifted compared to linear alcohols if the steric bulk at C2 hinders intermolecular

hydrogen bonding [2].

2850–2960 cm⁻¹: Strong C-H stretching (Alkane).

1050 cm⁻¹: C-O stretch (Primary alcohol).

Part 4: Experimental Protocol for Spectral Validation
To replicate these results, use the following sample preparation protocol.

Protocol: NMR Sample Prep
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Solvent Selection: Use

(Deuterated Chloroform) containing 0.03% TMS as an internal standard.

Concentration: Dissolve 10 mg of 2,2-diethyl-1-pentanol in 0.6 mL of solvent.

Note: High concentrations may shift the OH peak; dilute samples provide sharper

resolution of the alkyl region.

Acquisition: Run 16 scans for

H and 256 scans for

C to ensure signal-to-noise ratio allows detection of minor isomeric impurities.

References
National Center for Biotechnology Information. (2026).[2][3] PubChem Compound Summary

for CID 26565, 2,2-Diethyl-1-pentanol. Retrieved January 29, 2026, from [Link]

Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of
Organic Compounds. John Wiley & Sons. (Standard reference for interpretation of steric
effects on IR/NMR shifts).

NIST Mass Spectrometry Data Center.[4] Mass Spectrum of 1-Pentanol, 2,2-dimethyl-

(Analogous fragmentation reference). NIST Chemistry WebBook. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. uh-ir.tdl.org [uh-ir.tdl.org]

2. chem.libretexts.org [chem.libretexts.org]

3. PubChemLite - 2,2-diethyl-1-pentanol (C9H20O) [pubchemlite.lcsb.uni.lu]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b082163/docs?utm_src=pdf-body#spectroscopic-profiling-characterization-of-2-2-diethyl-1-pentanol-cas-14202-62-1
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://pubchemlite.lcsb.uni.lu/e/compound/26565
https://www.benchchem.com/product/b082163/docs?utm_src=pdf-body#spectroscopic-profiling-characterization-of-2-2-diethyl-1-pentanol-cas-14202-62-1
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Diethyl-1-pentanol
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2370129&Mask=200
https://webbook.nist.gov/chemistry/
https://www.benchchem.com/product/b082163?utm_src=pdf-custom-synthesis#bc-rfq
https://uh-ir.tdl.org/items/14a4fa5d-410c-41d6-bde2-714bd4947b7a
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Mass_Spectrometry/Mass_Spec/Mass_Spectrometry_-_Fragmentation_Patterns
https://pubchemlite.lcsb.uni.lu/e/compound/26565
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082163?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 1-Pentanol, 2,2-dimethyl- [webbook.nist.gov]

To cite this document: BenchChem. [Spectroscopic Profiling & Characterization of 2,2-
Diethyl-1-pentanol (CAS 14202-62-1)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b082163/docs#spectroscopic-profiling-
characterization-of-2-2-diethyl-1-pentanol-cas-14202-62-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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